1,3-dimethyl-2,6-diphenyl-4-piperidinone oxime

• IUPAC Name: (NE)-N-(1,3-dimethyl-2,6-diphenylpiperidin-4-ylidene)hydroxylamine
• InChI: InChI=1S/C19H22N2O/c1-14-17(20-22)13-18(15-9-5-3-6-10-15)21(2)19(14)16-11-7-4-8-12-16/h3-12,14,18-19,22H,13H2,1-2H3/b20-17+
• InChI Key: WRZFUOOSXMQGBT-LVZFUZTISA-N
• Canonical SMILES: CC1C(N(C(CC1=NO)C2=CC=CC=C2)C)C3=CC=CC=C3
• Isomeric SMILES: CC\1C(N(C(C/C1=N\O)C2=CC=CC=C2)C)C3=CC=CC=C3
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol

Description

“1,3-dimethyl-2,6-diphenyl-4-piperidinone oxime” is a compound that likely belongs to the class of organic compounds known as piperidinones. Piperidinones are compounds containing a piperidinone ring, which is a six-membered saturated ring with one nitrogen atom, one ketone group, and two methyl groups attached to the ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the piperidinone ring, possibly through a cyclization reaction, followed by the introduction of the phenyl and methyl groups. The oxime functional group could be introduced through a reaction with hydroxylamine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperidinone ring, with the phenyl and methyl groups providing a degree of structural complexity. The oxime functional group would likely be involved in hydrogen bonding interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The ketone group in the piperidinone ring could be involved in reactions such as reduction or condensation. The oxime group could undergo transformations such as dehydration to form nitriles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar oxime and ketone groups could confer solubility in polar solvents, while the phenyl and methyl groups could enhance solubility in nonpolar solvents.

Safety and Hazards

Without specific information, it’s difficult to assess the safety and hazards associated with this compound. Standard safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound could involve exploring its potential applications, such as its use as a synthetic intermediate in the preparation of other compounds, or its potential biological activity.